(2-Methoxy-4-methylphenyl)boronic acid
Overview
Description
“(2-Methoxy-4-methylphenyl)boronic acid” is a chemical compound with the molecular formula C8H11BO3 . It is a solid substance and is often used in organic synthesis .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, boronic acids are generally synthesized through a variety of methods. One such method involves the catalytic protodeboronation of pinacol boronic esters . This process utilizes a radical approach and has been applied to 1°, 2°, and 3° alkyl boronic esters .Molecular Structure Analysis
The molecular structure of “this compound” consists of 8 carbon atoms, 11 hydrogen atoms, 1 boron atom, and 3 oxygen atoms . The molecular weight of the compound is 165.98 g/mol .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It should be stored in an inert atmosphere at temperatures between 2-8°C . The boiling point data is not available .Scientific Research Applications
Fluorescence Quenching Studies
(2-Methoxy-4-methylphenyl)boronic acid and its derivatives have been studied for their fluorescence quenching properties. For example, Geethanjali et al. (2015) investigated the fluorescence quenching of boronic acid derivatives by aniline in alcohols, observing a negative deviation from the Stern-Volmer equation due to conformational changes in the solute's ground state, influenced by intermolecular and intramolecular hydrogen bonding in alcohol environments (Geethanjali, Nagaraja, Melavanki, & Kusanur, 2015).
Protecting Group for Boronic Acids
A novel boronic acid protecting group, MPMP-diol, which involves derivatives of this compound, has been developed by Yan et al. (2005). This group allows both protection and deprotection under mild conditions with quantitative conversions, highlighting its utility in organic synthesis (Yan, Jin, & Wang, 2005).
Chemical Synthesis Applications
This compound has been used in the synthesis of various compounds. For instance, Paintner et al. (2001) demonstrated its use in highly regioselective 3-hydroxyalkylations of boron 4-methoxy-2-furanolates, leading to the production of 3-acyl-4-O-methyl tetronates (Paintner, Allmendinger, & Bauschke, 2001).
Formation of Tetraarylpentaborates
Nishihara et al. (2002) explored the reaction of (4-methoxyphenyl)boronic acid with aryloxorhodium complexes, leading to the formation of new tetraarylpentaborates. These compounds exhibit intriguing chemical properties and structural features, adding to the versatility of boronic acids in inorganic chemistry (Nishihara, Nara, & Osakada, 2002).
Multifunctional Compounds
Zhang et al. (2017) prepared derivatives of this compound that incorporated aminophosphonic acid groups, highlighting the potential for new applications in multifunctional compounds. These derivatives could lead to advancements in various fields such as medicine, agriculture, and industrial chemistry (Zhang, Zhang, Ge, Miao, & Zhang, 2017).
Sugar Binding and Recognition
The binding interaction of derivatives like 2-methoxy-5-fluoro phenyl boronic acid with various sugars has been studied, as in the work of Bhavya et al. (2016). They investigated how structural changes in sugars affect binding affinity, which is crucial for understanding sugar recognition in biological systems (Bhavya et al., 2016).
Advanced Catalysis
Arnold et al. (2008) synthesized derivatives of N,N-di-isopropylbenzylamine-2-boronic acid, including those involving this compound, for use as catalysts in direct amide formation between carboxylic acids and amines. This research highlights the role of boronic acids in developing more efficient catalytic processes (Arnold, Batsanov, Davies, & Whiting, 2008).
Safety and Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H315-H319 . This indicates that it can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
Mechanism of Action
Target of Action
The primary target of (2-Methoxy-4-methylphenyl)boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds .
Biochemical Pathways
The compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects include the formation of new carbon-carbon bonds .
Pharmacokinetics
It’s known that the compound is relatively stable and readily prepared . These properties suggest that the compound may have good bioavailability, but more research is needed to confirm this.
Result of Action
The molecular effect of the compound’s action is the formation of new carbon-carbon bonds . This leads to the creation of new organic compounds
Action Environment
Environmental factors can influence the action of this compound. For instance, the compound’s action in the Suzuki–Miyaura cross-coupling reaction is influenced by the presence of a palladium catalyst . Additionally, the compound’s stability suggests that it may be resistant to environmental degradation .
Properties
IUPAC Name |
(2-methoxy-4-methylphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BO3/c1-6-3-4-7(9(10)11)8(5-6)12-2/h3-5,10-11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWNWZQJRSFHZRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)C)OC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80593561 | |
Record name | (2-Methoxy-4-methylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80593561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
198211-79-9 | |
Record name | (2-Methoxy-4-methylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80593561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-methoxy-4-methylphenyl)boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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